Cas no 2172204-69-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid)

• Product name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2172204-69-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6339786
• PubChem ID: 165535418

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• EN300-1516252
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentane-1-carboxylic acid
• 2172204-69-0

• Inchi： 1S/C27H32N2O5/c1-27(2,14-13-24(30)28-18-12-11-17(15-18)25(31)32)29-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： SFWKOLIGKWIFJR-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 3.7

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172204-69-0)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172204-69-0) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopentane backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acids like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid has surged due to the growing interest in peptide-based drugs. Peptides are increasingly recognized for their therapeutic potential, particularly in targeting diseases such as cancer, diabetes, and autoimmune disorders. This compound’s Fmoc group ensures selective deprotection during synthesis, a critical feature for maintaining peptide integrity. As a result, it aligns with current trends in precision medicine and personalized therapeutics.

The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid also makes it a subject of interest in computational chemistry and molecular modeling. With the rise of AI-driven drug design, researchers are leveraging tools like machine learning to predict the behavior of such compounds in biological systems. This synergy between synthetic chemistry and artificial intelligence is revolutionizing the field, enabling faster and more cost-effective drug development.

From a synthetic perspective, the cyclopentane ring in this compound offers conformational rigidity, which can enhance the stability of peptide analogs. This property is particularly valuable in designing peptide mimetics, a class of molecules that mimic natural peptides but exhibit improved pharmacokinetic profiles. As the pharmaceutical industry shifts toward biologics and peptide therapeutics, intermediates like CAS No. 2172204-69-0 are becoming indispensable.

Another notable application of this compound is in the development of fluorescent probes and bioconjugates. The Fmoc group not only serves as a protecting group but can also be functionalized for labeling purposes. This dual functionality is highly sought after in diagnostic assays and imaging techniques, where precise molecular tagging is essential. Given the increasing focus on early disease detection and targeted therapies, such applications are gaining traction in both academic and industrial research.

Quality and purity are paramount when working with 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid. Suppliers and manufacturers must adhere to stringent analytical standards, including HPLC and mass spectrometry, to ensure batch consistency. Researchers often inquire about the compound’s solubility, stability, and compatibility with common solvents—key considerations for experimental success. Addressing these concerns is critical for optimizing synthesis protocols and achieving reproducible results.

In summary, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2172204-69-0) is a versatile and high-value compound at the intersection of peptide chemistry, drug discovery, and diagnostic technology. Its relevance in cutting-edge research underscores the importance of continued innovation in synthetic methodologies and analytical techniques. As the scientific community explores new frontiers in biomedicine, this compound will undoubtedly remain a cornerstone of advanced therapeutic development.